Cas no 2223009-14-9 (tert-butyl 2-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)furan-2-yl)morpholine-4-carboxylate)

• Product Name: tert-butyl 2-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)furan-2-yl)morpholine-4-carboxylate
• CAS No: 2223009-14-9
• MF: C₁₉H₃₀BNO₆
• MW: 379.255606174469
• CID: 4786378
• PubChem ID: 133555490
• Update Time: 2025-06-07

tert-butyl 2-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)furan-2-yl)morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)furan-2-yl)morpholine-4-carboxylate
• 4-Morpholinecarboxylic acid, 2-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-furanyl]-, 1,1-dimethylethyl ester
• 5-(N-Boc-morpholin-2-yl)furan-2-boronic acid pinacol ester
• 2223009-14-9

• Inchi： 1S/C19H30BNO6/c1-17(2,3)25-16(22)21-10-11-23-14(12-21)13-8-9-15(24-13)20-26-18(4,5)19(6,7)27-20/h8-9,14H,10-12H2,1-7H3
• InChI Key： QTNQDLGBBMQBFU-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCOC(C2=CC=C(B3OC(C)(C)C(C)(C)O3)O2)C1

Computed Properties

• Exact Mass: 379.2166178g/mol
• Monoisotopic Mass: 379.2166178g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.4Ų

Additional information on tert-butyl 2-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)furan-2-yl)morpholine-4-carboxylate

Introduction to Tert-butyl 2-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)furan-2-yl)morpholine-4-carboxylate (CAS No: 2223009-14-9)

Tert-butyl 2-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)furan-2-yl)morpholine-4-carboxylate, identified by its CAS number 2223009-14-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable intermediate in the synthesis of complex biologically active agents. The presence of a tetramethyl-1,3,2-dioxaborolan moiety and a furan ring system introduces reactive sites that are highly conducive to cross-coupling reactions, which are pivotal in modern drug discovery and development.

The morpholine group in the molecular structure contributes to the compound's solubility and stability under various chemical conditions, enhancing its utility as a building block in medicinal chemistry. Specifically, the tert-butyl carboxylate ester functionality provides a protective group for carboxylic acid derivatives while maintaining compatibility with subsequent synthetic transformations. This dual functionality makes the compound particularly useful in multi-step synthetic routes where selective reactivity is essential.

In recent years, there has been a surge in research focused on boronic acid derivatives due to their role in Suzuki-Miyaura cross-coupling reactions. The tetramethyl-1,3,2-dioxaborolan unit in Tert-butyl 2-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)furan-2-yl)morpholine-4-carboxylate is particularly noteworthy for its enhanced stability compared to traditional boronic acids. This stability is attributed to the bulky methyl groups surrounding the boron atom, which minimize unwanted side reactions such as oxidation or decomposition. Such improvements have opened new avenues for the synthesis of complex pharmaceuticals with improved yields and reduced byproduct formation.

The furan ring system is another critical feature of this compound. Furan derivatives are well-known for their biological activity and have been extensively studied for their potential applications in drug development. The combination of a furan ring with a boronate ester moiety creates a versatile scaffold that can be further modified to target specific biological pathways. For instance, recent studies have demonstrated the efficacy of furan-based compounds in inhibiting enzymes involved in cancer metabolism. The morpholine group further enhances this potential by improving bioavailability and metabolic stability.

Recent advancements in computational chemistry have also highlighted the importance of such structured compounds in drug design. Molecular modeling studies indicate that the rigid framework provided by the tert-butyl group and the morpholine ring can enhance binding affinity to biological targets. This has led to increased interest in using Tert-butyl 2-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)furan-2-yl)morpholine-4-carboxylate as a key intermediate in designing novel therapeutics. The compound's ability to undergo selective modifications while maintaining structural integrity makes it an attractive candidate for further exploration.

The pharmaceutical industry has increasingly relied on advanced synthetic methodologies to streamline drug development processes. The use of boronic acid derivatives like those found in Tert-butyl 2-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)furan-2-yl)morpholine-4-carboxylate has revolutionized cross-coupling reactions by enabling more efficient and scalable syntheses. These reactions are fundamental to constructing complex molecular architectures required for many modern drugs. The stability and reactivity profile of this compound make it particularly suitable for large-scale production without compromising purity or yield.

Moreover，the growing emphasis on green chemistry has prompted researchers to develop synthetic routes that minimize waste and hazardous byproducts. The use of stable boronate esters offers an environmentally friendly alternative to traditional halogenated intermediates. This aligns with global efforts to reduce the ecological footprint of pharmaceutical manufacturing while maintaining high standards of product quality and efficacy.

In conclusion，Tert-butyl 2-(5-(4，4，5，5-tetramethyl-l，3，2-dioxaborolan-l)-yI-furan-l)-yI-morpholine-l-carboxyllate (CAS No: 2223009-I4-I9) represents a significant advancement in medicinal chemistry due to its unique structural features and reactivity profile。 Its application as an intermediate in cross-coupling reactions， coupled with its potential biological activity， positions it as a valuable tool for future drug development。 As research continues to uncover new applications for boronic acid derivatives， this compound is poised to play an increasingly important role in pharmaceutical innovation。